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Compound of Interest

Compound Name: (+)-N-Desmethyl Tramadol-d3

Cat. No.: B15294760 Get Quote

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of (+)-N-Desmethyl Tramadol-d3. The information is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Identifier:

Substance: (+)-N-Desmethyl Tramadol-d3

Synonyms: (1R,2R)-2-[(dimethylamino-d3)methyl]-1-(3-hydroxyphenyl)cyclohexanol

CAS Number (for rac-N-Desmethyl Tramadol-d3 Hydrochloride): 1261398-09-7[1]

1. Hazard Identification and Classification

(+)-N-Desmethyl Tramadol-d3 is a deuterated metabolite of Tramadol. The hydrochloride salt

of the racemic mixture is classified as hazardous.[1] Users should handle this compound with

caution, assuming similar or identical hazards to the unlabeled and racemic forms.

GHS Classification (for rac N-Desmethyl Tramadol-d3 Hydrochloride):[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity,

Single Exposure
3

H336: May cause drowsiness

or dizziness

Signal Word: Warning[1]

Hazard Pictogram:[1]

GHS07: Exclamation Mark

2. Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

summarizes the required PPE for handling (+)-N-Desmethyl Tramadol-d3.
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Body Part Required PPE
Specifications and
Remarks

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Change gloves

immediately if contaminated.

Eyes/Face
Safety glasses with side

shields or goggles; face shield

A face shield should be worn

when there is a risk of

splashing.

Body Laboratory coat

A fully buttoned lab coat is

required. Consider a

disposable gown for larger

quantities.

Respiratory

Use in a well-ventilated area. A

fume hood is required for

handling powders or creating

solutions.

For operations that may

generate dust or aerosols, use

a NIOSH-approved respirator.

3. Handling and Operational Plan

This section provides a step-by-step protocol for the safe handling of (+)-N-Desmethyl
Tramadol-d3 in a laboratory setting.

3.1. Pre-Handling Preparations

Designated Area: All work with this compound must be conducted in a designated area, such

as a chemical fume hood, to minimize exposure.

Safety Equipment Check: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit appropriate for powdered and liquid substances readily

available.

Documentation: Review the Safety Data Sheet (SDS) before beginning any work.
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3.2. Handling Procedure

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Weighing: If handling a solid form, weigh the compound in a fume hood on a tared weigh

boat. Use anti-static tools if necessary.

Solution Preparation: If preparing a solution, add the solvent to the weighed compound

slowly to avoid splashing. Many reference standards of this compound are supplied in a

methanol solution, which is flammable and toxic.[2]

Transfers: Use a pipette or syringe for liquid transfers. For solids, use a spatula or other

appropriate tool.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

4. Disposal Plan

Proper disposal of (+)-N-Desmethyl Tramadol-d3 and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation

Solid Waste: Contaminated solid waste, including gloves, weigh boats, and paper towels,

should be placed in a clearly labeled, sealed waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste

streams.

Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps

container.

4.2. Disposal Procedure

Labeling: All waste containers must be accurately labeled with the chemical name,

concentration, and hazard symbols.
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Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Dispose of all waste through your institution's Environmental Health and Safety

(EHS) office, following all local, state, and federal regulations for hazardous chemical waste.

5. Experimental Workflow Diagram

The following diagram illustrates the key steps in the safe handling and disposal workflow for

(+)-N-Desmethyl Tramadol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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